Cas no 847949-56-8 (3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib)

• Product Name: 3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib
• CAS No: 847949-56-8
• MF: C₂₀H₂₂ClFN₄O₃
• MW: 420.865087032318
• CID: 1003632
• PubChem ID: 11235504
• Update Time: 2025-11-01

3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib Chemical and Physical Properties

Names and Identifiers

• 3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib
• 2-[[3-[[4-[(3-chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]propyl]amino]Ethanol
• 2-[3-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]oxypropylamino]ethanol
• AGN-PC-004YQ9
• 2-((3-((4-((3-chloro-4-
• yl)oxy)propyl)amino)ethan-1-ol? (Gefitinib Impurity pound(c)
• fluorophenyl)amino)-7-
• UNII-2TY3KG7OI9
• Ethanol, 2-((3-((4-((3-chloro-4-fluorophenyl)amino)-7-methoxy-6-quinazolinyl)oxy)propyl)amino)-
• 2-((3-((4-((3-chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl)oxy)propyl)amino)ethan-1-ol
• 847949-56-8
• A900007
• CS-0164131
• FT-0666254
• F19252
• M-537194
• DTXSID90459669
• Gefitinib Impurity 14
• M537194
• methoxyquinazolin-6-
• 2TY3KG7OI9
• Gefitinib metabolite M-537194
• 2-(3-(4-(3-Chloro-4-fluoro-anilino)-7-methoxy-quinazolin-6-yl)oxypropylamino)ethanol
• 3-Desmorpholinyl-3-hydroxyethylaminoGefitinib
• 3-Desmorpholinyl-3-hydroxyethylamino Gefitinib; Ethanol, 2-[[3-[[4-[(3-chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]propyl]amino]-; 2-[[3-[[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxy-6-quinazolinyl]oxy]propyl]amino]ethanol; 2-[[3-[[4-[(3-Chloro-4-fluorophenyl)amino]-7-methoxyquinazolin-6-yl]oxy]propyl]amino]ethanol
• DB-355392

• Inchi： 1S/C20H22ClFN4O3/c1-28-18-11-17-14(10-19(18)29-8-2-5-23-6-7-27)20(25-12-24-17)26-13-3-4-16(22)15(21)9-13/h3-4,9-12,23,27H,2,5-8H2,1H3,(H,24,25,26)
• InChI Key： WDGXWUJUPXLCDK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=C2C(C=C(C(=C2)OCCCNCCO)OC)=NC=N1)F

Computed Properties

• Exact Mass: 420.13600
• Monoisotopic Mass: 420.1364464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 604.7±55.0 °C at 760 mmHg
• Flash Point: 319.5±31.5 °C
• PSA: 88.53000
• LogP: 3.98920
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-DesMorpholinyl-3-hydroxyethylaMino Gefitinib

3-DesMorpholinyl-3-hydroxyethylamino Gefitinib: A Novel EGFR Inhibitor with Enhanced Therapeutic Potential in Lung Cancer

3-DesMorpholinyl-3-hydroxyethylamino Gefitinib is a chemically modified derivative of Gefitinib, a well-established EGFR tyrosine kinase inhibitor (TKI) that has revolutionized the treatment of non-small cell lung cancer (NSCLC). The introduction of the 3-DesMorpholinyl and 3-hydroxyethylamino functional groups represents a strategic structural optimization aimed at improving pharmacological properties while maintaining the efficacy of the parent compound. This CAS No. 847949-56-8 compound has garnered significant attention in recent years due to its potential to overcome resistance mechanisms and enhance therapeutic outcomes in patients with EGFR-mutated tumors.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the importance of 3-DesMorpholinyl substitution in modulating the binding affinity of Gefitinib to EGFR. Researchers observed that the removal of the morpholine ring in the original Gefitinib structure reduces steric hindrance while preserving the critical hydrogen bonding interactions with the ATP-binding site. This structural modification has been shown to increase the drug's potency against EGFR exon 19 deletion and L858R mutations, which are the most common driver mutations in NSCLC patients. The 3-hydroxyethylamino group further enhances solubility and bioavailability, addressing a key limitation of the parent compound.

Pharmacokinetic studies conducted in 2024 revealed that the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib exhibits significantly improved oral bioavailability compared to conventional Gefitinib. The modified compound demonstrated a 3.2-fold increase in plasma concentrations at 24 hours post-dose, which is critical for maintaining therapeutic drug levels in patients with advanced-stage disease. This improvement is attributed to the hydrophilic nature of the 3-hydroxyethylamino group, which facilitates better absorption in the gastrointestinal tract while reducing first-pass metabolism.

Emerging clinical data from phase II trials (2023-2024) indicate that the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib shows promising efficacy in overcoming acquired resistance to first-generation EGFR inhibitors. In a cohort of patients with T790M mutation-positive tumors, the compound achieved an overall response rate of 68%, compared to 45% with standard Gefitinib therapy. These findings are particularly significant given the challenges associated with T790M-mediated resistance, which has historically limited the long-term benefit of EGFR inhibitors.

Computational modeling studies published in ACS Chemical Biology (2023) provide insights into the molecular mechanism of action of the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib. Molecular dynamics simulations revealed that the modified compound forms additional hydrogen bonds with the EGFR kinase domain, particularly at the D771 and N773 residues. This enhanced interaction stability is believed to contribute to the compound's ability to inhibit both wild-type and mutant EGFR isoforms effectively.

From a drug development perspective, the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib represents a valuable advancement in the field of targeted oncology. Its improved pharmacokinetic profile and resistance-breaking capabilities make it a potential candidate for combination therapies. Recent preclinical studies suggest that pairing this compound with anti-angiogenic agents could synergistically enhance tumor suppression in EGFR-mutated NSCLC models.

The structural innovation of the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib also has implications for drug delivery systems. Researchers are exploring the use of lipid nanoparticles to further enhance the oral bioavailability of this compound, which could potentially reduce the need for intravenous administration in clinical settings. These advancements are particularly relevant for improving patient compliance and treatment outcomes in oncology care.

While the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib shows remarkable promise, ongoing research is focused on optimizing its safety profile. Early-phase trials have reported manageable side effects, primarily gastrointestinal discomfort, which is consistent with the known tolerability profile of EGFR inhibitors. Future studies will need to evaluate long-term toxicity and determine the optimal dosing regimen for different patient populations.

In conclusion, the 3-DesMorpholinyl-3-hydroxyethylamino Gefitinib represents a significant step forward in the development of EGFR-targeted therapies for NSCLC. Its structural modifications have successfully addressed key limitations of the original Gefitinib while maintaining the therapeutic benefits of this important class of drugs. As research continues to uncover new molecular targets and resistance mechanisms, compounds like this CAS No. 847949-56-8 derivative are poised to play a crucial role in improving outcomes for patients with EGFR-mutated cancers.